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For Researchers, Scientists, and Drug Development Professionals

Introduction to Oxygen-19
Oxygen-19 (¹⁹O) is a short-lived radioisotope of oxygen with a nucleus containing 8 protons

and 11 neutrons. While not having direct practical applications in medicine or industry due to its

brief existence, ¹⁹O is a valuable tool in fundamental nuclear physics research. Its study

provides insights into nuclear structure, particularly the arrangement of nucleons in neutron-rich

nuclei, and serves as a test for theoretical models of the atomic nucleus. This document

provides an overview of the applications of ¹⁹O in nuclear physics, along with protocols for its

production and measurement.

Nuclear Properties of Oxygen-19
A summary of the key nuclear properties of Oxygen-19 is presented in the table below. This

data is essential for planning experiments and for the analysis of experimental results.
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Property Value

Half-life (T₁/₂) 26.470(6) s

Decay Mode 100% β⁻ decay

Daughter Nucleus ¹⁹F

Spin and Parity (J^π) 5/2⁺

Mass Excess 3.33289 MeV

Beta Decay Energy (Q_β⁻) 4.8203(26) MeV

Primary Beta Energies (Intensity)
1.4425(14) MeV (54.4%), 2.1032(15) MeV

(45.4%)

Primary Gamma Energies (Intensity)
0.197142(4) MeV (95.9%), 1.356843(8) MeV

(50.4%)

Applications in Nuclear Physics Research
The primary utility of Oxygen-19 in nuclear physics lies in the study of nuclear structure and

reaction dynamics.

Shell Model Studies: The nuclear shell model is a cornerstone of nuclear theory, describing

the arrangement of protons and neutrons in discrete energy levels or "shells." Oxygen-19,

with its neutron number of 11, provides a testing ground for shell model calculations in

neutron-rich isotopes. By studying the energy levels and decay properties of ¹⁹O and its

daughter nucleus ¹⁹F, researchers can validate and refine the theoretical predictions of the

shell model.

Neutron Capture Cross-Section Measurements: The ¹⁸O(n,γ)¹⁹O reaction is of interest in

nuclear astrophysics, particularly in understanding nucleosynthesis in certain stellar

environments. Accurate measurements of the cross-section of this reaction help to constrain

models of stellar evolution and element formation.

Spectral Interference in Neutron Activation Analysis (NAA): In the technique of in-vivo

neutron activation analysis (IVNAA) used for elemental composition studies in biological

samples, the production of ¹⁹O from the activation of naturally occurring ¹⁸O in water can be
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a source of spectral interference. The gamma rays emitted from the decay of ¹⁹O can overlap

with the signals from the elements of interest, necessitating careful analysis and correction.

Production of Oxygen-19
Oxygen-19 is an artificially produced radionuclide. The most common method for its production

is through the neutron capture reaction on a stable isotope of oxygen, Oxygen-18.

Production via ¹⁸O(n,γ)¹⁹O Reaction
This method involves the irradiation of a target enriched in Oxygen-18 with a source of

neutrons. The effective cross-section for this reaction with thermal neutrons is approximately

2.2 x 10⁻⁴ barns.

Target Preparation:

Prepare a sample of water enriched in Oxygen-18 (H₂¹⁸O). The level of enrichment will

determine the final yield of ¹⁹O.

Encapsulate the enriched water in a sealed, high-purity quartz or polyethylene vial suitable

for irradiation in a nuclear reactor or with a neutron generator.

Irradiation:

Place the encapsulated target in a high-flux neutron environment. A research nuclear

reactor is a common source of the required neutron flux.

The irradiation time should be optimized based on the half-life of ¹⁹O (26.470 s). An

irradiation time of 1-2 half-lives is typically sufficient to approach saturation activity.

Post-Irradiation Handling:

Rapidly transfer the irradiated target from the irradiation position to the experimental

setup. Pneumatic transfer systems are often employed for this purpose to minimize decay

losses.

All handling of the irradiated target must be performed with appropriate radiation shielding

and safety precautions due to the presence of ionizing radiation.
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Measurement:

Position the irradiated target in front of a suitable detector system for the intended

measurement (e.g., a high-purity germanium detector for gamma-ray spectroscopy).

Commence data acquisition immediately to capture the decay of the short-lived ¹⁹O.

Experimental Setups for Studying Oxygen-19
The study of Oxygen-19 typically involves the detection of the beta particles and gamma rays

emitted during its decay.

Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are the standard for

high-resolution gamma-ray spectroscopy. These detectors allow for the precise

measurement of the energies and intensities of the gamma rays emitted from the decay of

¹⁹O. The detector is typically surrounded by lead shielding to reduce background radiation.

Beta Spectroscopy: While less common for ¹⁹O studies, plastic scintillators or silicon

detectors can be used to measure the energy spectrum of the emitted beta particles.

Coincidence Measurements: To elucidate the decay scheme, coincidence measurements

can be performed where both a beta particle and a subsequent gamma ray are detected

simultaneously. This helps to establish the relationships between the different energy levels

in the daughter nucleus.

Decay Scheme and Gamma-Ray Spectroscopy of
Oxygen-19
Oxygen-19 decays via beta emission to excited states of Fluorine-19, which then de-excite by

emitting gamma rays. The primary decay branches populate the 1.554 MeV and 0.197 MeV

excited states of ¹⁹F.

The gamma-ray spectrum of ¹⁹O is characterized by two prominent peaks at 197.1 keV and

1356.8 keV. The analysis of these gamma rays provides a clear signature for the presence of

¹⁹O.
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Visualizations
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Caption: Production of Oxygen-19 via neutron capture on Oxygen-18.
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Caption: Simplified decay scheme of Oxygen-19 to Fluorine-19.
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Caption: Experimental workflow for gamma spectroscopy of Oxygen-19.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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